Cas no 330792-97-7 (Benzonitrile, 3-(4-bromophenoxy)-)

• Product Name: Benzonitrile, 3-(4-bromophenoxy)-
• CAS No: 330792-97-7
• MF: C₁₃H₈BrNO
• MW: 274.112722396851
• CID: 3941060
• PubChem ID: 22346680
• Update Time: 2025-04-22

Benzonitrile, 3-(4-bromophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-(4-bromophenoxy)-
• 3-(4-bromophenoxy)benzonitrile
• DTXSID501305266
• SCHEMBL5787364
• DB-093960
• 330792-97-7

• Inchi： 1S/C13H8BrNO/c14-11-4-6-12(7-5-11)16-13-3-1-2-10(8-13)9-15/h1-8H
• InChI Key： HTSCHTQAWPYNPH-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(OC2=CC=C(Br)C=C2)=C1

Computed Properties

• Exact Mass: 272.97893Da
• Monoisotopic Mass: 272.97893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers